Cas no 2034334-60-4 (5-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]furan-2-carboxamide)

5-Bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]furan-2-carboxamide is a heterocyclic compound featuring a furan-carboxamide core substituted with a bromo group at the 5-position and a triazole-functionalized branched alkyl chain. Its structural complexity enables versatile reactivity, making it a valuable intermediate in medicinal chemistry and agrochemical research. The presence of both bromo and triazole moieties offers potential for further functionalization via cross-coupling or click chemistry. The compound’s well-defined stereochemistry and modular design enhance its utility in targeted synthesis. Its stability under standard conditions ensures reliable handling and storage, while its solubility profile allows compatibility with diverse reaction conditions. Suitable for applications in drug discovery and material science.
5-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]furan-2-carboxamide structure
2034334-60-4 structure
Product Name:5-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]furan-2-carboxamide
CAS No:2034334-60-4
MF:C12H15BrN4O2
MW:327.177101373672
CID:5334660
Update Time:2025-11-02

5-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-N-(3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl)furan-2-carboxamide
    • 5-bromo-N-[3-methyl-1-(triazol-1-yl)butan-2-yl]furan-2-carboxamide
    • 5-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]furan-2-carboxamide
    • Inchi: 1S/C12H15BrN4O2/c1-8(2)9(7-17-6-5-14-16-17)15-12(18)10-3-4-11(13)19-10/h3-6,8-9H,7H2,1-2H3,(H,15,18)
    • InChI Key: MOJWWUCIAXPKHB-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(NC(CN2C=CN=N2)C(C)C)=O)O1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 316
  • XLogP3: 2.4
  • Topological Polar Surface Area: 73

5-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]furan-2-carboxamide Pricemore >>

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5-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]furan-2-carboxamide Related Literature

Additional information on 5-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]furan-2-carboxamide

Research Brief on 5-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]furan-2-carboxamide (CAS: 2034334-60-4)

This research brief provides an in-depth analysis of the latest advancements related to the compound 5-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]furan-2-carboxamide (CAS: 2034334-60-4). The compound has garnered significant attention in the chemical biology and pharmaceutical research communities due to its unique structural features and potential therapeutic applications. Recent studies have explored its synthesis, biological activity, and mechanism of action, positioning it as a promising candidate for further drug development.

The synthesis of 5-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]furan-2-carboxamide involves a multi-step process that leverages modern organic chemistry techniques, including click chemistry for the introduction of the 1,2,3-triazole moiety. Recent publications highlight optimized synthetic routes that improve yield and purity, addressing previous challenges in large-scale production. These advancements are critical for facilitating preclinical and clinical studies.

In terms of biological activity, preliminary studies indicate that this compound exhibits potent inhibitory effects against specific enzymatic targets implicated in inflammatory and oncogenic pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a selective kinase inhibitor, with IC50 values in the nanomolar range. These findings suggest potential applications in treating diseases such as rheumatoid arthritis and certain cancers.

Mechanistic studies have further elucidated the compound's interaction with its biological targets. Structural analyses using X-ray crystallography and molecular docking simulations reveal that the bromofuran and triazole groups play pivotal roles in binding affinity and specificity. These insights are instrumental in guiding the design of derivatives with enhanced pharmacological properties.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic profile, including bioavailability and metabolic stability. Recent efforts have focused on structural modifications to address these limitations, as reported in a 2024 study in ACS Chemical Biology. Such modifications aim to balance potency with drug-like properties, a critical step toward clinical translation.

In conclusion, 5-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]furan-2-carboxamide represents a compelling area of research in chemical biology and drug discovery. Continued exploration of its therapeutic potential, coupled with advancements in synthetic and analytical methodologies, holds promise for the development of novel treatments. Future studies should prioritize in vivo efficacy and safety assessments to validate its clinical applicability.

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